Cas no 878466-45-6 (2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide)

2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide structure
878466-45-6 structure
Product Name:2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide
CAS No:878466-45-6
MF:C8H10ClNOS
MW:203.689099788666
MDL:MFCD08245285
CID:2168296
PubChem ID:9361776
Update Time:2025-04-21

2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-n-methyl-n-thiophen-3-ylmethyl-acetamide
    • G38818
    • DB-228027
    • 2-chloro-N-methyl-N-(thiophen-3-ylmethyl)acetamide
    • Z147647918
    • 2-chloro-N-methyl-N-[(thiophen-3-yl)methyl]acetamide
    • AB01322289-02
    • 2-chloro-N-methyl-N-(thien-3-ylmethyl)acetamide
    • AKOS001222886
    • CS-0240184
    • 878466-45-6
    • EN300-22639
    • NCGC00327398-01
    • AB01322289-03
    • DKB46645
    • 2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide
    • MDL: MFCD08245285
    • Inchi: 1S/C8H10ClNOS/c1-10(8(11)4-9)5-7-2-3-12-6-7/h2-3,6H,4-5H2,1H3
    • InChI Key: AMWGTYGJMKTLDM-UHFFFAOYSA-N
    • SMILES: ClCC(N(C)CC1=CSC=C1)=O

Computed Properties

  • Exact Mass: 203.0171628g/mol
  • Monoisotopic Mass: 203.0171628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.6Ų

2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide Security Information

2-Chloro-N-methyl-N-thiophen-3-ylmethylacetamide Pricemore >>

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